Cas no 1263280-39-2 (2,2,2-trifluoro-1-(1H-indol-7-yl)ethan-1-ol)

2,2,2-trifluoro-1-(1H-indol-7-yl)ethan-1-ol structure
1263280-39-2 structure
Product Name:2,2,2-trifluoro-1-(1H-indol-7-yl)ethan-1-ol
CAS No:1263280-39-2
MF:C10H8F3NO
MW:215.17183303833
MDL:MFCD17011756
CID:1026642
PubChem ID:46835542
Update Time:2025-04-20

2,2,2-trifluoro-1-(1H-indol-7-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2,2,2-Trifluoro-1-(1H-indol-7-yl)ethanol
    • AG-L-19674
    • AK-51002
    • ANW-52698
    • CTK4B5115
    • I10-0529
    • KB-224767
    • 2,2,2-trifluoro-1-(1H-indol-7-yl)ethan-1-ol
    • AKOS015898347
    • CS-0270581
    • 1263280-39-2
    • DB-000806
    • 2,2,2-Trifluoro-1-(1H-indol-7-yl)-ethanol
    • DTXSID30676459
    • EN300-1931906
    • A23928
    • 1H-Indole-7-methanol, alpha-(trifluoromethyl)-
    • AM20020340
    • MDL: MFCD17011756
    • Inchi: 1S/C10H8F3NO/c11-10(12,13)9(15)7-3-1-2-6-4-5-14-8(6)7/h1-5,9,14-15H
    • InChI Key: OCSJDSSFVBWSFW-UHFFFAOYSA-N
    • SMILES: FC(C(C1C=CC=C2C=CNC=12)O)(F)F

Computed Properties

  • Exact Mass: 215.05579836g/mol
  • Monoisotopic Mass: 215.05579836g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 36Ų

2,2,2-trifluoro-1-(1H-indol-7-yl)ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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Chemenu
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Enamine
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$168.0 2023-09-17
Enamine
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Enamine
EN300-1931906-0.25g
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Enamine
EN300-1931906-0.5g
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Enamine
EN300-1931906-1.0g
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$728.0 2023-06-02
Enamine
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